Cas no 1448045-05-3 (N-3-methyl-4-({1-(pyrazin-2-yl)piperidin-4-ylmethyl}sulfamoyl)phenylacetamide)

• Product name: N-3-methyl-4-({1-(pyrazin-2-yl)piperidin-4-ylmethyl}sulfamoyl)phenylacetamide
• CAS No: 1448045-05-3
• MF: C₁₉H₂₅N₅O₃S
• MW: 403.498502492905
• CID: 5969591
• PubChem ID: 71786435

N-3-methyl-4-({1-(pyrazin-2-yl)piperidin-4-ylmethyl}sulfamoyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-3-methyl-4-({1-(pyrazin-2-yl)piperidin-4-ylmethyl}sulfamoyl)phenylacetamide
• N-[3-methyl-4-[(1-pyrazin-2-ylpiperidin-4-yl)methylsulfamoyl]phenyl]acetamide
• AKOS024534836
• F6178-2322
• N-(3-methyl-4-(N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)sulfamoyl)phenyl)acetamide
• 1448045-05-3
• VU0534313-1
• N-[3-METHYL-4-({[1-(PYRAZIN-2-YL)PIPERIDIN-4-YL]METHYL}SULFAMOYL)PHENYL]ACETAMIDE

• Inchi： 1S/C19H25N5O3S/c1-14-12-16(22-15(2)25)4-5-18(14)28(26,27)23(3)17-6-10-24(11-7-17)19-13-20-8-9-21-19/h4-5,8-9,12-13,17H,6-7,10-11H2,1-3H3,(H,22,25)
• InChI Key： CEADWEKOHLIEEU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N(C2CCN(C3=NC=CN=C3)CC2)C)(=O)=O)C(C)=C1)(=O)C

Computed Properties

• Exact Mass: 403.16781085g/mol
• Monoisotopic Mass: 403.16781085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-3-methyl-4-({1-(pyrazin-2-yl)piperidin-4-ylmethyl}sulfamoyl)phenylacetamide

N-3-Methyl-4-({1-(Pyrazin-2-yl)piperidin-4-ylmethyl}sulfamoyl)phenylacetamide (CAS No. 1448045-05-3): An Overview of a Promising Compound in Medicinal Chemistry

N-3-Methyl-4-({1-(pyrazin-2-yl)piperidin-4-ylmethyl}sulfamoyl)phenylacetamide (CAS No. 1448045-05-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential clinical utility.

The chemical structure of N-3-methyl-4-({1-(pyrazin-2-yl)piperidin-4-ylmethyl}sulfamoyl)phenylacetamide is composed of a sulfonamide group attached to a phenyl ring, which is further substituted with a methyl group at the 3-position. The piperidine ring, linked to the pyrazine moiety, adds complexity and contributes to the compound's pharmacological profile. The combination of these structural elements results in a molecule with high specificity and selectivity for certain biological targets.

Recent research has focused on the pharmacological properties of N-3-methyl-4-({1-(pyrazin-2-yl)piperidin-4-ylmethyl}sulfamoyl)phenylacetamide. Studies have shown that this compound exhibits potent activity against various enzymes and receptors, making it a promising candidate for the development of new therapeutic agents. For instance, it has been reported to have significant inhibitory effects on specific kinases, which are key players in cellular signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, N-3-methyl-4-({1-(pyrazin-2-yl)piperidin-4-ylmethyl}sulfamoyl)phenylacetamide has also demonstrated anti-inflammatory and anti-proliferative effects in vitro. These findings suggest that the compound may have broad-spectrum therapeutic potential, applicable to a range of conditions where inflammation and uncontrolled cell growth are major contributors to disease pathology.

The pharmacokinetic profile of N-3-methyl-4-{(1-(pyrazin-2-yl)piperidin-4-y)methyl}sulfamoyl)phenylacetamide has been extensively studied to ensure its suitability for clinical applications. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has good bioavailability, which is crucial for developing oral formulations. Furthermore, the compound shows low toxicity in preclinical studies, enhancing its safety profile and making it an attractive candidate for further development.

Clinical trials are currently underway to evaluate the efficacy and safety of N-3-methyl-{(1-(pyrazin)-2-y)piperidin)-4-y)methyl}sulfamoyl)phenylacetamide in treating various diseases. Early results from Phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical trials to further validate its potential as a novel therapeutic agent.

In conclusion, N-{3-methyl}-4-{(1-(pyrazin)-2-y)piperidin)-4-y)methyl}sulfamoyl)phenylacetamide (CAS No. 1448045-05-3) represents a significant advancement in medicinal chemistry. Its unique chemical structure and promising biological activities make it a valuable candidate for the development of new drugs targeting various diseases. Ongoing research and clinical trials will continue to shed light on its full therapeutic potential, potentially leading to new treatment options for patients in need.